2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Specification

• Molecular Formula: C9H9BrN2OS
• Molecular Weight: 273.15 g/mol
• IUPAC Name: 2-(5-bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethanol
• Standard InChI: InChI=1S/C9H9BrN2OS/c10-9-2-1-7(14-9)3-8(13)6-4-11-12-5-6/h1-2,4-5,8,13H,3H2,(H,11,12)
• Standard InChI Key: FWEAMUFXXJTLBD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)CC(C2=CNN=C2)O

Introduction

2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a heterocyclic compound that combines a brominated thiophene ring, a pyrazole moiety, and an ethanol functional group. This compound is of significant interest in medicinal chemistry due to its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of both thiophene and pyrazole rings contributes to its chemical reactivity and pharmacological potential.

Synthesis Pathways

The synthesis of 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol typically involves multi-step protocols, including:

• Bromination of Thiophene: Thiophene is brominated at the 5-position using brominating agents like N-bromosuccinimide (NBS).

• Formation of Pyrazole Derivative: The pyrazole moiety is synthesized via condensation reactions involving hydrazines and diketones.

• Coupling Reaction: The brominated thiophene is coupled with the pyrazole derivative through an ethanolic linker using reagents such as alkali bases or catalysts.

These methods often require purification steps like recrystallization or chromatography to isolate the desired product.

Biological Significance

The combination of thiophene and pyrazole rings in this compound enhances its pharmacological profile. Research has shown that similar compounds exhibit:

• Antimicrobial Activity: Effective against bacterial and fungal strains due to their ability to disrupt microbial cell walls or enzymes.

• Anti-inflammatory Potential: Pyrazole derivatives are known inhibitors of cyclooxygenase enzymes (COX), reducing inflammation.

• Anticancer Properties: Brominated thiophenes have been studied for their ability to induce apoptosis in cancer cells.

Further biological evaluation, such as docking studies or in vitro assays, could elucidate its specific mechanism of action.

Analytical Characterization

To confirm the structure and purity of 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, various analytical techniques are employed:

Technique	Purpose	Key Features Observed
Nuclear Magnetic Resonance (NMR)	Identifies hydrogen and carbon environments	Peaks corresponding to thiophene, pyrazole, and hydroxyl groups
Mass Spectrometry (MS)	Confirms molecular weight	Molecular ion peak at ~273 m/z
Infrared Spectroscopy (IR)	Detects functional groups	Broad -OH stretch (~3200 cm⁻¹), C-Br (~600 cm⁻¹)
Elemental Analysis	Verifies elemental composition	Matches theoretical values for C, H, Br, N, O

Research Applications

This compound has potential applications in:

• Drug Development: Its heterocyclic framework makes it a candidate for designing drugs targeting infectious diseases or inflammation.

• Material Science: Thiophene derivatives are explored for their electronic properties in organic semiconductors.

• Synthetic Intermediates: Serves as a precursor for synthesizing more complex molecules with enhanced biological activities.